molecular formula C12H15ClO2 B8324195 2-Chloromethyl-2-(2,5-dimethylphenyl)-[1,3]dioxolane

2-Chloromethyl-2-(2,5-dimethylphenyl)-[1,3]dioxolane

Cat. No.: B8324195
M. Wt: 226.70 g/mol
InChI Key: JYUNAOFNZLUGSW-UHFFFAOYSA-N
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Description

2-Chloromethyl-2-(2,5-dimethylphenyl)-[1,3]dioxolane is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15ClO2

Molecular Weight

226.70 g/mol

IUPAC Name

2-(chloromethyl)-2-(2,5-dimethylphenyl)-1,3-dioxolane

InChI

InChI=1S/C12H15ClO2/c1-9-3-4-10(2)11(7-9)12(8-13)14-5-6-15-12/h3-4,7H,5-6,8H2,1-2H3

InChI Key

JYUNAOFNZLUGSW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C)C2(OCCO2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 18.3 g [0.1 mol] of 2-chloro-1-(2,5-dimethylphenyl)ethanone, 12.6 g [0.2 mol] of ethylene glycol, 1.9 g [0.01 mol] of p-TsOH hydrate and 100 ml of xylene is heated to boiling with a water trap for about 3 hours. 40 ml of water and 20 ml of saturated aqueous NaCl solution are then added to the reaction mixture at room temperature. After addition of 20 ml of xylene, the organic phase is separated off and extracted with 20 ml each of water and saturated aqueous NaCl solution. The organic phase is dried over sodium sulfate and concentrated in vacuo. 18.35 g of oil result with, according to GC, 95.3% product (77.2% of theory).
Quantity
18.3 g
Type
reactant
Reaction Step One
Quantity
12.6 g
Type
reactant
Reaction Step One
[Compound]
Name
p-TsOH hydrate
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Three
Name

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